Cas no 1557532-42-9 (3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1557532-42-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5251550
• Update Time: 2025-08-04

3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-(2,6-dimethylphenyl)-
• 3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C12H11NO3/c1-7-4-3-5-8(2)11(7)9-6-10(12(14)15)16-13-9/h3-6H,1-2H3,(H,14,15)
• InChI Key： VTLBJTGHGYJDBM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C(C)=CC=CC=2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic Acid (CAS No. 1557532-42-9)

3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1557532-42-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound features a fused oxazole ring system attached to a phenyl group with dimethyl substitution at the 2 and 6 positions. Its unique structural framework makes it a valuable intermediate in the development of various pharmacologically active molecules.

The< strong>1,2-oxazole core is a prominent scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding interactions and its stability under various chemical conditions. The presence of the< strong>carboxylic acid functionality at the 5-position of the oxazole ring enhances its reactivity, making it a versatile building block for further functionalization. The< strong>2,6-Dimethylphenyl substituent not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in oxazole derivatives as potential therapeutic agents. The< strong>CAS No. 1557532-42-9 compound has been extensively studied for its biological activity, particularly in the context of antimicrobial and anti-inflammatory applications. Research has demonstrated that oxazole-containing molecules can interact with biological targets such as enzymes and receptors, leading to inhibitory effects on pathogenic microorganisms and inflammatory pathways.

One of the most compelling aspects of< strong>3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid is its synthetic versatility. The carboxylic acid group can be readily modified through esterification, amidation, or other coupling reactions to produce more complex derivatives. These modifications allow chemists to fine-tune the pharmacokinetic properties of the compound, such as its solubility, bioavailability, and metabolic clearance. Additionally, the< strong>1,2-oxazole ring can undergo various transformations, including nucleophilic substitutions and cyclizations, enabling the construction of diverse molecular architectures.

The< strong>2,6-Dimethylphenyl moiety plays a crucial role in determining the electronic distribution across the molecule. This substitution pattern can enhance binding affinity by influencing hydrophobic interactions and π-stacking effects with biological targets. Such features are particularly important in designing small-molecule inhibitors for therapeutic applications. Moreover, the dimethyl groups at the 2 and 6 positions contribute to steric hindrance, which can be exploited to improve selectivity over off-target interactions.

The pharmaceutical industry has increasingly recognized the potential of heterocyclic compounds like< strong>CAS No. 1557532-42-9. Several studies have highlighted its utility as a precursor in the synthesis of novel drug candidates targeting various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The ability to modify both the oxazole core and the phenyl substituent provides a rich chemical space for exploring new pharmacophores.

In conclusion,< strong>3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic adaptability, make it an invaluable tool for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new biological activities and synthetic strategies for oxazole derivatives, compounds like this are likely to remain at the forefront of drug discovery efforts.